Cas no 67088-76-0 (Methanone, di-1H-pyrazol-4-yl-)

• Product Name: Methanone, di-1H-pyrazol-4-yl-
• CAS No: 67088-76-0
• MF: C₇H₆N₄O
• MW: 162.148740291595
• CID: 1719957
• Update Time: 2024-11-27

Methanone, di-1H-pyrazol-4-yl- Chemical and Physical Properties

Names and Identifiers

• Methanone, di-1H-pyrazol-4-yl-

• Inchi： 1S/C7H6N4O/c12-7(5-1-8-9-2-5)6-3-10-11-4-6/h1-4H,(H,8,9)(H,10,11)
• InChI Key： LBMGETBRONLNLS-UHFFFAOYSA-N
• SMILES： C(C1=CNN=C1)(C1=CNN=C1)=O

Computed Properties

• Exact Mass: 162.05428

Experimental Properties

• Density: 1.465±0.06 g/cm3(Predicted)
• Melting Point: 319 °C
• Boiling Point: 505.7±25.0 °C(Predicted)
• PSA: 74.43
• pka: 10.81±0.50(Predicted)